N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-N'-(2,4,6-trimethylphenyl)ethanediamide

• IUPAC Name: N-[(1-thiophen-2-ylcyclopentyl)methyl]-N'-(2,4,6-trimethylphenyl)oxamide
• InChI: InChI=1S/C21H26N2O2S/c1-14-11-15(2)18(16(3)12-14)23-20(25)19(24)22-13-21(8-4-5-9-21)17-7-6-10-26-17/h6-7,10-12H,4-5,8-9,13H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key: QQKOLHQNYPMTTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C(=O)NCC2(CCCC2)C3=CC=CS3)C
• Molecular Formula: C21H26N2O2S
• Molecular Weight: 370.5 g/mol

Description

The compound is a complex organic molecule that contains a thiophene ring, a cyclopentyl ring, and an ethanediamide group. Thiophene is a five-membered heterocyclic compound with one sulfur atom. Cyclopentyl is a cycloalkane with a five-membered ring. Ethanediamide, also known as urea, is an organic compound with the formula (NH2)2CO.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The thiophene ring would contribute to the aromaticity of the molecule. The cyclopentyl ring would add a degree of steric hindrance. The ethanediamide group would likely participate in hydrogen bonding.

Chemical Reactions Analysis

Thiophene derivatives are known to undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and metal-catalyzed cross-coupling reactions. The specific reactions that this compound would undergo would depend on the conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Thiophene derivatives generally have low melting points and are soluble in most organic solvents.

Scientific Research Applications

Fungicidal Activity

This compound has been found to have significant fungicidal activity. . .

Industrial Chemistry and Material Science

Thiophene derivatives, such as the one , are utilized in industrial chemistry and material science as corrosion inhibitors. This makes them valuable in industries that deal with metals and other materials that are prone to corrosion.

Organic Semiconductors

. .

Pharmacological Properties

. This makes them valuable in the development of new drugs and treatments.

Synthesis of Heteroaromatic Compounds

. Heteroaromatic compounds are a class of organic compounds that contain at least one heteroatom (an atom other than carbon or hydrogen) in their aromatic ring. They are widely used in the pharmaceutical industry and in research.

Antitumor Activity

. However, more research is needed to confirm this potential application.

Future Directions

Thiophene derivatives are a topic of ongoing research due to their wide range of biological activities. Future research could explore the potential applications of this compound in medicine, material science, and other fields.